(2-(2-Ethylphenyl)thiazol-4-YL)methanamine
Overview
Description
(2-(2-Ethylphenyl)thiazol-4-YL)methanamine, also known as ETM, is a chemical compound that belongs to the thiazole family. It has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of (2-(2-Ethylphenyl)thiazol-4-YL)methanamine is not fully understood, but it is believed to act as a modulator of certain neurotransmitter receptors in the brain. Specifically, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been shown to bind to the α7 nicotinic acetylcholine receptor, which is involved in various cognitive functions, such as learning and memory. By modulating this receptor, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine may have potential therapeutic effects on cognitive disorders.
Biochemical and Physiological Effects
(2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that (2-(2-Ethylphenyl)thiazol-4-YL)methanamine can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, more research is needed to fully understand the biochemical and physiological effects of (2-(2-Ethylphenyl)thiazol-4-YL)methanamine.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2-(2-Ethylphenyl)thiazol-4-YL)methanamine in lab experiments is its unique chemical structure, which allows for specific interactions with certain receptors and enzymes in the body. In addition, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine is relatively easy to synthesize and purify, making it an accessible compound for scientific research. However, one of the limitations of using (2-(2-Ethylphenyl)thiazol-4-YL)methanamine is its potential toxicity, as high doses of (2-(2-Ethylphenyl)thiazol-4-YL)methanamine have been shown to cause cell death in certain cell types. Therefore, careful dosage and safety precautions should be taken when using (2-(2-Ethylphenyl)thiazol-4-YL)methanamine in lab experiments.
Future Directions
There are several future directions for research on (2-(2-Ethylphenyl)thiazol-4-YL)methanamine. One potential avenue is to further investigate its potential therapeutic effects on cognitive disorders, such as Alzheimer's disease and Parkinson's disease. In addition, more research is needed to fully understand the mechanism of action of (2-(2-Ethylphenyl)thiazol-4-YL)methanamine and its interactions with specific receptors and enzymes in the body. Finally, the potential toxicity of (2-(2-Ethylphenyl)thiazol-4-YL)methanamine should be further investigated to ensure its safety for use in medicinal applications.
Conclusion
In conclusion, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine is a unique chemical compound that has been widely used in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (2-(2-Ethylphenyl)thiazol-4-YL)methanamine may lead to new insights and potential therapeutic applications in the future.
Scientific Research Applications
(2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been used in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been studied as a potential drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been used to study the mechanism of action of certain drugs and their effects on the body. In neuroscience, (2-(2-Ethylphenyl)thiazol-4-YL)methanamine has been used to study the role of neurotransmitters and their receptors in the brain.
properties
IUPAC Name |
[2-(2-ethylphenyl)-1,3-thiazol-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-2-9-5-3-4-6-11(9)12-14-10(7-13)8-15-12/h3-6,8H,2,7,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYQJJEJQIQQDDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C2=NC(=CS2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30723013 |
Source
|
| Record name | 1-[2-(2-Ethylphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30723013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(2-Ethylphenyl)thiazol-4-YL)methanamine | |
CAS RN |
885280-84-2 |
Source
|
| Record name | 1-[2-(2-Ethylphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30723013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Phenyl-imidazo[1,5-A]pyridine-3-carboxylic acid ethyl ester](/img/structure/B3293457.png)
![4-[(4-Bromophenoxy)methyl]-1,3-thiazol-2-amine](/img/structure/B3293507.png)
![4-{[(2,2,2-Trifluoroethyl)amino]carbonyl}benzenesulfonyl chloride](/img/structure/B3293509.png)
![4-Thiazolepropanoic acid, 2-[[[1-(cyclohexylmethyl)-1,2,5,6,7,8,9,10-octahydro-2-oxocycloocta[b]pyridin-3-yl]carbonyl]amino]-](/img/structure/B3293513.png)